Cas no 1895728-26-3 (2,2-Dibromo-4’-fluoro-3’-methylacetophenone)

• Product Name: 2,2-Dibromo-4’-fluoro-3’-methylacetophenone
• CAS No: 1895728-26-3
• MF: C₉H₇Br₂FO
• MW: 309.957684755325
• CID: 5521737
• Update Time: 2026-03-11

2,2-Dibromo-4’-fluoro-3’-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2-Dibromo-1-(4-fluoro-3-methylphenyl)ethanone
• 2,2-Dibromo-4’-fluoro-3’-methylacetophenone

• Inchi： 1S/C9H7Br2FO/c1-5-4-6(2-3-7(5)12)8(13)9(10)11/h2-4,9H,1H3
• InChI Key： CTZZBGDKCWTADV-UHFFFAOYSA-N
• SMILES： C1=CC(C(=O)C(Br)Br)=CC(C)=C1F

Additional information on 2,2-Dibromo-4’-fluoro-3’-methylacetophenone

Professional Introduction to 2,2-Dibromo-4’-fluoro-3’-methylacetophenone (CAS No. 1895728-26-3)

2,2-Dibromo-4’-fluoro-3’-methylacetophenone, with the CAS number 1895728-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique bromo and fluoro substituents, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The structural framework of 2,2-dibromo-4’-fluoro-3’-methylacetophenone consists of an acetophenone core substituted with two bromine atoms at the 2-position and a fluoro group at the 4'-position, along with a methyl group at the 3'-position. This particular arrangement imparts distinct reactivity patterns, making it a versatile building block for further chemical modifications. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, which are pivotal in modern drug discovery and development.

In recent years, 2,2-dibromo-4’-fluoro-3’-methylacetophenone has been extensively studied for its potential applications in the synthesis of pharmaceuticals. Its halogenated structure allows for efficient participation in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed to construct complex molecular architectures. These reactions are particularly valuable in creating novel heterocyclic compounds and biaryl structures, which are often found in active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 2,2-dibromo-4’-fluoro-3’-methylacetophenone is its role in the development of photoactive materials. The combination of bromine and fluoro substituents influences its electronic properties, making it suitable for applications in organic electronics and optoelectronic devices. Researchers have explored its use in the synthesis of organic semiconductors and light-emitting diodes (OLEDs), where such compounds contribute to improved charge transport and luminescence efficiency.

The pharmaceutical industry has also leveraged 2,2-dibromo-4’-fluoro-3’-methylacetophenone for the synthesis of kinase inhibitors and other targeted therapeutics. The halogen-rich environment around the acetophenone core facilitates the introduction of diverse functional groups, enabling the creation of molecules with high selectivity and potency. For instance, derivatives of this compound have been investigated as inhibitors of tyrosine kinases, which play a crucial role in cancer signaling pathways.

Recent advancements in computational chemistry have further highlighted the significance of 2,2-dibromo-4’-fluoro-3’-methylacetophenone. Molecular modeling studies suggest that its structure optimally balances steric hindrance and electronic effects, making it an ideal candidate for designing novel pharmacophores. These studies have provided insights into how subtle modifications around the acetophenone core can enhance binding affinity to biological targets, thereby guiding the rational design of next-generation drugs.

The synthetic utility of 1895728-26-3 extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its reactivity profile allows for the facile introduction of various functional groups, enabling the synthesis of compounds with tailored properties. For example, researchers have utilized this compound to develop new herbicides and pesticides by incorporating bioisosteric groups that enhance their biological activity while maintaining environmental safety.

In conclusion, 2,2-dibromo-4’-fluoro-3’-methylacetophenone represents a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity make it indispensable in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and advanced materials.